Cas no 60083-14-9 (3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl)

3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl is a chlorinated biphenyl derivative with a methoxy substituent, offering distinct reactivity and structural properties for specialized chemical applications. Its unique substitution pattern enhances its utility as an intermediate in organic synthesis, particularly in the development of agrochemicals, pharmaceuticals, and advanced materials. The presence of multiple chloro groups and a methoxy moiety provides selective sites for further functionalization, enabling precise modifications in target molecules. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure makes it valuable for research and industrial processes requiring controlled reactivity and high purity.
3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl structure
60083-14-9 structure
Product Name:3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl
CAS No:60083-14-9
MF:C13H9Cl3O
MW:287.568960905075
CID:4993543
Update Time:2025-08-10

3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl
    • Inchi: 1S/C13H9Cl3O/c1-17-13-5-2-8(6-12(13)16)10-7-9(14)3-4-11(10)15/h2-7H,1H3
    • InChI Key: AENICNBMTHUNLR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C1C=CC(=C(C=1)Cl)OC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • XLogP3: 5.6
  • Topological Polar Surface Area: 9.2

3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011008121-250mg
3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl
60083-14-9 97%
250mg
$489.60 2023-09-01
Alichem
A011008121-500mg
3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl
60083-14-9 97%
500mg
$798.70 2023-09-01
Alichem
A011008121-1g
3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl
60083-14-9 97%
1g
$1579.40 2023-09-01

3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl Related Literature

Additional information on 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl

Recent Advances in the Study of 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl (CAS: 60083-14-9): A Comprehensive Research Brief

The compound 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl (CAS: 60083-14-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. Recent studies have highlighted its role as a key intermediate in the development of novel pharmaceuticals, particularly in the context of anti-inflammatory and anticancer agents.

One of the most notable advancements in the study of 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl is its improved synthetic pathways. Researchers have developed more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and minimizing waste. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic approach that significantly enhances yield and purity, making the compound more accessible for further research and development.

In terms of biological activity, recent investigations have explored the compound's interaction with various cellular targets. Preliminary data suggest that 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings were corroborated by in vitro assays, which showed a dose-dependent reduction in pro-inflammatory cytokines. Such results position the compound as a potential candidate for the development of new anti-inflammatory drugs.

Furthermore, the anticancer potential of 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl has been a focal point of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies revealed that this effect is mediated through the modulation of key signaling pathways, including the PI3K/Akt and MAPK cascades. These insights open new avenues for the design of targeted cancer therapies.

Despite these promising developments, challenges remain in the clinical translation of 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through rigorous preclinical studies. Recent efforts have focused on structural modifications to enhance its drug-like properties while retaining its biological efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, the compound 3'-Chloro-2,5-dichloro-4'-methoxy-biphenyl (CAS: 60083-14-9) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its synthesis, mechanism of action, and clinical potential will be crucial for unlocking its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and pharmaceutical sciences.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.